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Compound of Interest

Compound Name: CSRM617
Cat. No.: B15542692
Get Quote
\ J

This document provides essential safety and logistical information for the proper disposal and
handling of CSRM617, a selective small-molecule inhibitor of the transcription factor
ONECUT2. The following procedures are intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices and compliance with regulatory
standards.

Hazard Identification and Safety Precautions

CSRM617 hydrochloride is classified as a hazardous substance. All personnel handling this
compound must be aware of its potential risks and adhere to the prescribed safety measures.

Table 1: GHS Hazard Classification for CSRM617 Hydrochloride[1][2]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15542692#bc-rfq
https://www.benchchem.com/product/b15542692/docs?utm_src=pdf-body#safe-disposal-and-handling-of-csrm617-a-comprehensive-guide
https://www.benchchem.com/product/b15542692/docs?utm_src=pdf-body#safe-disposal-and-handling-of-csrm617-a-comprehensive-guide
https://www.benchchem.com/product/b15542692/docs?utm_src=pdf-body#safe-disposal-and-handling-of-csrm617-a-comprehensive-guide
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_CSRM617.pdf
https://www.szabo-scandic.com/media/product_data/msds/MEX/MEX-MSDS-MEXHY-122611A-10.1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye

irritation

irritation

Specific target organ toxicity,

single exposure

H335: May cause respiratory
irritation

Signal Word: Warning[1][2]

It is imperative to wear appropriate personal protective equipment (PPE), including protective

gloves, clothing, and eye/face protection, when handling CSRM617.[1][2]

Step-by-Step Disposal Procedures for CSRM617

Adherence to the following step-by-step process is crucial for the safe and compliant disposal

of CSRM617 waste.

Step 1: Waste Collection and Segregation

o Collect all waste materials containing CSRM617, including unused product, contaminated

lab supplies (e.qg., pipette tips, gloves, vials), and solutions.[1]

e Segregate CSRM617 waste from other laboratory waste streams.[1] Do not mix with non-

hazardous or other types of chemical waste unless specifically permitted by your institution's

guidelines.[1]

Step 2: Waste Containerization

o Solid Waste: Place solid waste and empty containers in a clearly labeled, sealed, and

compatible hazardous waste container.[1]

o Liquid Waste: Collect liquid waste in a dedicated, leak-proof, and clearly labeled hazardous

waste container.[1]
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Step 3: Labeling of Hazardous Waste

Properly label all waste containers with the following information:

"Hazardous Waste" and the full chemical name: "CSRM617 hydrochloride".[1]

The CAS Number: 1353749-74-2.[1]

Specific hazards (e.g., "Toxic," "Irritant™).[1]

The accumulation start date.[1]

The responsible researcher's name and contact information.[1]

Step 4: Storage of Hazardous Waste

Store the sealed and labeled hazardous waste containers in a designated, secure, and well-
ventilated satellite accumulation area.[1] Ensure the storage area is away from incompatible
materials.[1] Recommended storage conditions for stock solutions are -80°C for up to 6 months
or -20°C for up to 1 month.[1][3]

Step 5: Arranging for Professional Disposal

CSRM617 waste must be disposed of by a licensed hazardous waste disposal company.[1]
Always consult your local Environmental Health and Safety (EHS) department for specific
institutional requirements.[1] The overarching principle is to "Dispose substance in accordance
with prevailing country, federal, state and local regulations”.[1][2]

Step 6: Documentation

Maintain a detailed log of all CSRM617 waste generated, including quantities and dates of
disposal.[1] Retain all paperwork and manifests from the hazardous waste disposal company
as required by institutional and regulatory policies.[1]

Experimental Protocols and Data

CSRM617 is a selective inhibitor of the transcription factor ONECUT2 (OC2), which is a master
regulator of the androgen receptor (AR).[4][5] It has been shown to inhibit the growth of
prostate cancer cell lines and induce apoptosis.[3][4][6]
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Table 2: In Vitro Efficacy of CSRM617

Concentration

Assay Cell Lines Duration Effect
Range
Cell Growth PC-3, 22RV1, Inhibits cell
o 0.01-100 M 48 hours

Inhibition LNCaP, C4-2 growth
Apoptosis Induces

) 22RV1 10-20 uM 48 hours ]
Induction apoptosis

) Appearance of
Apoptosis

Induction 22RV1 20 uM 72 hours
(Western Blot)

cleaved
Caspase-3 and
PARP

Apoptosis Assay by Western Blot

To assess the induction of apoptosis by CSRM617, 22RV1 cells can be treated with 10-20 uM
of CSRM617 or a vehicle for 48-72 hours.[5] Following treatment, cells are harvested and
lysed.[5] Equal amounts of protein are then separated by SDS-PAGE, transferred to a PVDF
membrane, and probed with primary antibodies against cleaved Caspase-3 and cleaved PARP.

[5]

Visualizations
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On-Site Procedures

Step 1: Collect & Segregate Waste

Segregated Waste

Step 2: Containerize Waste

Sealed Containers

Step 3: Label Containers

Properly Labeled Containers

Step 4: Store in Designated Area

Scheduled Pickup

Off-Site & Aldministrative

Step 5: Professional Disposal

Manifests & Records

Step 6: Document Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of CSRM617.
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Caption: Simplified signaling pathway of CSRM617 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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